Cas no 1229627-38-6 (Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride)

• Product Name: Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride
• CAS No: 1229627-38-6
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• CID: 4689717
• Update Time: 2025-06-09

Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Morpholin-2-yl-piperidin-1-yl-methanone hydrochloride
• 2-(piperidine-1-carbonyl)morpholine hydrochloride
• Morpholin-2-yl(piperidin-1-yl)methanone;hydrochloride
• Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride

• Inchi： 1S/C10H18N2O2.ClH/c13-10(9-8-11-4-7-14-9)12-5-2-1-3-6-12;/h9,11H,1-8H2;1H
• InChI Key： BSZUBVQREKDEJQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1C(N1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride

Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride (CAS No. 1229627-38-6): An Overview

Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride (CAS No. 1229627-38-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Morpholine-piperidine ketone hydrochloride, is a derivative of morpholine and piperidine, two important heterocyclic compounds with a wide range of biological activities.

The chemical structure of Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride consists of a ketone group linking a morpholine ring and a piperidine ring, with the entire molecule being protonated to form the hydrochloride salt. This unique structural arrangement confers the compound with specific pharmacological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride in modulating several biological pathways. One of the key areas of interest is its role as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as potassium and calcium channels, which are crucial for maintaining cellular homeostasis and signaling.

In addition to its ion channel modulation properties, Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can exert antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism behind these effects is thought to involve the modulation of serotonin and norepinephrine neurotransmission.

Another promising application of Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride is in the field of neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance mitochondrial function and reduce inflammation.

The pharmacokinetic properties of Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing in clinical settings.

Safety and toxicity assessments have indicated that Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive preclinical and clinical trials to fully evaluate its safety profile and efficacy in humans.

In conclusion, Morpholin-2-yl-piperidin-1-yl-methanone Hydrochloride (CAS No. 1229627-38-6) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry and pharmaceutical development.